Cas no 2138228-84-7 (Tert-butyl 3-fluoro-4-(methylamino)azepane-1-carboxylate)

• Product Name: Tert-butyl 3-fluoro-4-(methylamino)azepane-1-carboxylate
• CAS No: 2138228-84-7
• MF: C₁₂H₂₃FN₂O₂
• MW: 246.321626901627
• CID: 5601144
• PubChem ID: 165477155
• Update Time: 2023-08-23

Tert-butyl 3-fluoro-4-(methylamino)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1165255
• 2138228-84-7
• tert-butyl 3-fluoro-4-(methylamino)azepane-1-carboxylate
• Tert-butyl 3-fluoro-4-(methylamino)azepane-1-carboxylate

• Inchi： 1S/C12H23FN2O2/c1-12(2,3)17-11(16)15-7-5-6-10(14-4)9(13)8-15/h9-10,14H,5-8H2,1-4H3
• InChI Key： SJWXYVYEPBQNTO-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OC(C)(C)C)CCCC1NC

Computed Properties

• Exact Mass: 246.17435614g/mol
• Monoisotopic Mass: 246.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų